Cas no 500707-34-6 ((3-Methoxypyridin-2-yl)boronic acid)

• Product Name: (3-Methoxypyridin-2-yl)boronic acid
• CAS No: 500707-34-6
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• CID: 367041
• PubChem ID: 22723469
• Update Time: 2025-07-21

(3-Methoxypyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypyridin-2-yl)boronic acid
• 3-Methoxypyridine-2-boronic acid
• Boronic acid,(3-methoxy-2-pyridinyl)- (9CI)
• 3-Methoxypyridin-2-ylboronic acid
• DTXSID40627811
• AC-22781
• BORONIC ACID, (3-METHOXY-2-PYRIDINYL)-
• FT-0762238
• AKOS006284318
• F88241
• AB31194
• SCHEMBL4704071
• Boronic acid,(3-methoxy-2-pyridinyl)-(9ci)
• 500707-34-6
• 3-METHOXY-2-PYRIDINEBORONIC ACID
• DB-081953

• MDL： MFCD07367559
• Inchi： 1S/C6H8BNO3/c1-11-5-3-2-4-8-6(5)7(9)10/h2-4,9-10H,1H3
• InChI Key： AGWPKYDCLMHNIE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1B(O)O

Computed Properties

• Exact Mass: 153.06000
• Monoisotopic Mass: 153.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.58000
• LogP: -1.23000

Additional information on (3-Methoxypyridin-2-yl)boronic acid

Research Brief on (3-Methoxypyridin-2-yl)boronic acid (CAS: 500707-34-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3-Methoxypyridin-2-yl)boronic acid (CAS: 500707-34-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of (3-Methoxypyridin-2-yl)boronic acid is its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and boronic acid derivatives have been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating (3-Methoxypyridin-2-yl)boronic acid into the scaffold of a Bruton's tyrosine kinase (BTK) inhibitor significantly improved its pharmacokinetic properties and reduced off-target effects.

In addition to its role in drug development, (3-Methoxypyridin-2-yl)boronic acid has been explored for its potential in diagnostic applications. Researchers have utilized its boronic acid moiety for the selective detection of diols and sugars, which is particularly relevant in the development of glucose sensors for diabetes management. A recent study in Analytical Chemistry showcased a novel biosensor design that leverages the reversible binding of (3-Methoxypyridin-2-yl)boronic acid to glucose, offering improved sensitivity and stability compared to traditional enzymatic sensors.

The synthesis and characterization of (3-Methoxypyridin-2-yl)boronic acid have also been the focus of recent research. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its structural properties and reactivity. These studies have provided valuable insights into the compound's behavior under various conditions, enabling more efficient and scalable synthetic routes. For instance, a 2022 publication in Organic Letters detailed a streamlined synthesis protocol that reduces the need for hazardous reagents and improves overall yield.

Despite its promising applications, challenges remain in the large-scale production and stability of (3-Methoxypyridin-2-yl)boronic acid. Researchers are actively investigating strategies to enhance its shelf life and reduce degradation under ambient conditions. Recent advancements in formulation science, such as the use of stabilizing excipients and controlled storage environments, have shown promise in addressing these issues. A 2023 review in Chemical Reviews summarized these developments and outlined future directions for optimizing the compound's industrial applicability.

In conclusion, (3-Methoxypyridin-2-yl)boronic acid (CAS: 500707-34-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug development to diagnostics, underscore its importance in the field. Ongoing research aims to overcome existing limitations and expand its utility, paving the way for innovative therapeutic and diagnostic solutions. As the scientific community delves deeper into its potential, (3-Methoxypyridin-2-yl)boronic acid is poised to remain a focal point of interdisciplinary research.